Cas no 6948-60-3 (4H-1-Benzothiopyran-4-one,2,3-dihydro-6-methyl-2-phenyl-)

• Product Name: 4H-1-Benzothiopyran-4-one,2,3-dihydro-6-methyl-2-phenyl-
• CAS No: 6948-60-3
• MF: C₁₆H₁₄OS
• MW: 254.346763134003
• CID: 526450
• PubChem ID: 244695
• Update Time: 2025-04-19

4H-1-Benzothiopyran-4-one,2,3-dihydro-6-methyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzothiopyran-4-one,2,3-dihydro-6-methyl-2-phenyl-
• 6-methyl-2-phenyl-2,3-dihydrothiochromen-4-one
• 2-Phenyl-6-methylchinoxalin
• 2-Phenyl-6-methyl-chinoxalin
• 6-Methyl-2-phenylchinoxalin
• 6-Methyl-2-phenyl-chinoxalin
• 6-methyl-2-phenyl-quinoxaline
• 6-Methyl-2-phenylthiachromanon-4
• 6-methyl-2-phenyl-thiochroman-4-one
• AC1LD76Q
• AG-E-76410
• CTK4F5166
• Quinoxaline, 6-methyl-2-phenyl-
• NSC 55792
• NCIOpen2_002116
• SMR001557533
• NSC-55792
• 6948-60-3
• HMS3079D08
• NSC55792
• CHEMBL1699619
• MLS002667774
• SCHEMBL10360797

• Inchi： 1S/C16H14OS/c1-11-7-8-15-13(9-11)14(17)10-16(18-15)12-5-3-2-4-6-12/h2-9,16H,10H2,1H3
• InChI Key： POQPCPSMQILWNK-UHFFFAOYSA-N
• SMILES： S1C2C=CC(C)=CC=2C(CC1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 254.07662
• Monoisotopic Mass: 254.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• Density: 1.195±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 96 ºC
• Boiling Point: 431.9°Cat760mmHg
• Flash Point: 245.5°C
• Refractive Index: 1.633
• Solubility: Insuluble (6.4E-3 g/L) (25 ºC),
• PSA: 17.07
• LogP: 4.41480

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiochromanes Thioflavans